Cas no 1609406-49-6 (2-(2-Bromo-4-methylphenoxy)ethylmethylamine Hydrochloride)

• Product Name: 2-(2-Bromo-4-methylphenoxy)ethylmethylamine Hydrochloride
• CAS No: 1609406-49-6
• MF: C₁₀H₁₅BrClNO
• MW: 280.589201211929
• MDL: MFCD26959585
• CID: 4608657
• Update Time: 2025-08-04

2-(2-Bromo-4-methylphenoxy)ethylmethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(2-bromo-4-methylphenoxy)ethyl]methylamine hydrochloride
• 2-(2-Bromo-4-methylphenoxy)ethylmethylamine Hydrochloride

• MDL： MFCD26959585
• Inchi： 1S/C10H14BrNO.ClH/c1-8-3-4-10(9(11)7-8)13-6-5-12-2;/h3-4,7,12H,5-6H2,1-2H3;1H
• InChI Key： VEKFCSLAWAZEGS-UHFFFAOYSA-N
• SMILES： N(CCOC1=CC=C(C)C=C1Br)C.[H]Cl

Computed Properties

• Exact Mass: 279.003
• Monoisotopic Mass: 279.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2

Experimental Properties

• Color/Form: Transparent to yellowish liquid

2-(2-Bromo-4-methylphenoxy)ethylmethylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep container closed when not in use. Store in a cool place\desiccation\Well ventilated area,Keep away from incompatible substances\Corrosive substances. Avoid moisture. Avoid light. Store…With inert atmosphere.

Additional information on 2-(2-Bromo-4-methylphenoxy)ethylmethylamine Hydrochloride

Research Brief on 2-(2-Bromo-4-methylphenoxy)ethylmethylamine Hydrochloride (CAS: 1609406-49-6)

2-(2-Bromo-4-methylphenoxy)ethylmethylamine Hydrochloride (CAS: 1609406-49-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its brominated phenoxyethylmethylamine structure, has been the subject of recent studies due to its potential applications in drug discovery and development. The presence of the bromine atom and the methylphenoxy group suggests possible interactions with biological targets, making it a candidate for further pharmacological investigation.

Recent studies have focused on the synthesis and characterization of 2-(2-Bromo-4-methylphenoxy)ethylmethylamine Hydrochloride, with particular attention to its physicochemical properties and stability under various conditions. Researchers have employed advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), to confirm the compound's purity and structural integrity. These studies are crucial for ensuring the reliability of subsequent biological assays and therapeutic evaluations.

In vitro and in vivo studies have explored the compound's potential as a modulator of specific biological pathways. Preliminary results indicate that 2-(2-Bromo-4-methylphenoxy)ethylmethylamine Hydrochloride may interact with neurotransmitter receptors, suggesting possible applications in neurological disorders. However, further research is needed to elucidate its exact mechanism of action and to assess its efficacy and safety in more complex biological systems.

The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have also been investigated. Early findings suggest moderate bioavailability and a favorable metabolic profile, which could support its development as a therapeutic agent. Nevertheless, comprehensive toxicological studies are required to evaluate potential side effects and to establish safe dosage ranges.

In summary, 2-(2-Bromo-4-methylphenoxy)ethylmethylamine Hydrochloride represents a promising candidate for further research in the chemical biology and pharmaceutical fields. Its unique structural features and preliminary biological activity warrant continued investigation to fully explore its therapeutic potential. Future studies should focus on optimizing its pharmacological properties and conducting rigorous preclinical and clinical trials to validate its efficacy and safety.